2-methyl-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]-3-furamide

• IUPAC Name: 2-methyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)furan-3-carboxamide
• InChI: InChI=1S/C19H14N2O2S/c1-12-16(8-9-23-12)18(22)21-19-20-17(11-24-19)15-7-6-13-4-2-3-5-14(13)10-15/h2-11H,1H3,(H,20,21,22)
• InChI Key: SSOQTZXWUFRNBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C19H14N2O2S
• Molecular Weight: 334.4 g/mol

Description

2-methyl-N-[4-(2-naphthyl)-1,3-thiazol-2-yl]-3-furamide, commonly known as MNTF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. MNTF is a thiazole-based compound that has been shown to exhibit promising biological activities, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of MNTF is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and survival. Studies have shown that MNTF inhibits the activity of various enzymes and proteins that are involved in these pathways, leading to the induction of apoptosis and inhibition of cell growth.
Biochemical and Physiological Effects:
MNTF has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer activity, MNTF has been shown to exhibit anti-inflammatory and anti-oxidant activity. Studies have also shown that MNTF has neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MNTF in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, MNTF is easily synthesized using a relatively simple and cost-effective method. However, one of the limitations of using MNTF is its relatively low solubility in aqueous solutions, which can limit its utility in certain experiments.

Future Directions

There are several future directions for research on MNTF. One area of research is in the development of MNTF-based therapeutics for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of MNTF and its potential applications in various scientific fields. Finally, the development of more efficient and cost-effective synthesis methods for MNTF could further enhance its utility in research.

Synthesis Methods

MNTF can be synthesized using a multi-step process that involves the reaction of 2-aminothiazole with 2-naphthylisothiocyanate to form 4-(2-naphthyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 3-furoic acid chloride in the presence of a base to yield MNTF. The synthesis of MNTF has been optimized to achieve high yields and purity, making it a viable compound for research applications.

Scientific Research Applications

MNTF has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the field of cancer biology, where MNTF has been shown to exhibit potent anti-cancer activity. Studies have shown that MNTF inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, MNTF has been shown to inhibit the migration and invasion of cancer cells, which are key processes in cancer metastasis.